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Compound of Interest

Compound Name: 3-Bromo-2,6-difluoroaniline

Cat. No.: B1288759

Technical Guide: 3-Bromo-2,6-difluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 3-Bromo-
2,6-difluoroaniline. It includes a summary of its quantitative data, detailed experimental
protocols for property determination, and a visualization of its role in a typical synthetic
workflow.

Core Physical Properties

3-Bromo-2,6-difluoroaniline is a halogenated aniline compound utilized in organic synthesis
and as a chemical reaction reagent.[1] It serves as a crucial intermediate in the creation of
various drugs and pesticides.[2] The presence of bromine and fluorine atoms, along with an
amino group on the benzene ring, gives it distinct reactivity for reactions like nucleophilic
substitution.[2] It is typically supplied with a purity of 98% or higher for research and high-end
synthetic applications and exhibits good chemical stability under normal storage conditions.[2]

The physical characteristics of 3-Bromo-2,6-difluoroaniline are summarized in the table
below.
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Property Value

CAS Number 1262198-07-1

Molecular Formula CeHaBrF2N

Molecular Weight 208.00 g/mol

Appearance Off-white to light brown solid.[1]

White to pale cream powder or crystalline

powder.[3]

Colorless to light yellow liquid or solid.[2]

A specific melting point range exists, though

Melting Point ) ]
exact data is not widely reported.[2]
Boiling Point 203.6 + 35.0 °C (Predicted)[2]
Density 1.788 + 0.06 g/cm3 (Predicted)[2]
pKa 0.74 £ 0.10 (Predicted)[2]
Good solubility in organic solvents such as
Solubility ethanol, ether, and chloroform; relatively poor
solubility in water.[2]
Odor Has a special aromatic amine odor.[2]

Experimental Protocols for Physical Property

Determination

The following are detailed methodologies for key experiments to determine the physical

properties of organic compounds like 3-Bromo-2,6-difluoroaniline.

2.1. Melting Point Determination (Capillary Method)

The melting point of a solid organic compound
a capillary tube. Pure compounds typically exh
lower the melting point and broaden the range.

can be determined by heating a small sample in
ibit a sharp melting point, while impurities will
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e Apparatus: Mel-Temp apparatus or Thiele tube, capillary tubes, thermometer, and the solid

sample.[4]

e Procedure:

o

2.2.

A small amount of the finely powdered organic solid is packed into a capillary tube.[4]

The capillary tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.[4]

The assembly is placed in a heating bath (like an oil bath in a Thiele tube or a heated
metal block in a Mel-Temp apparatus).

The sample is heated slowly, with the temperature rising at a rate of about 1-2°C per
minute, especially near the expected melting point.[4]

The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the
end of the melting range.

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[3]

o Apparatus: Thiele tube or an aluminum block setup, a small fusion tube, a capillary tube

sealed at one end, a thermometer, and the liquid sample.[1]

e Procedure:

o

[e]

A small amount of the organic liquid is placed in a fusion tube.[1]

A capillary tube, sealed at one end, is placed inverted into the fusion tube containing the
liquid.[1]
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o The fusion tube is attached to a thermometer and heated slowly and uniformly in a Thiele
tube or on an aluminum block.[1]

o As the temperature rises, air trapped in the capillary tube will bubble out.

o The temperature at which a rapid and continuous stream of bubbles emerges from the
open end of the capillary tube is noted,; this is the boiling point of the liquid.[1]

2.3. Solubility Determination

Understanding a compound's solubility in various solvents is crucial for purification techniques
like crystallization and extraction.[5] The general principle of "like dissolves like" is a useful
guideline.[5]

o Apparatus: Test tubes, spatula, and a selection of solvents (e.g., water, hexane, ethanol,
dilute acid, and dilute base).

e Procedure:

[¢]

Place a small, measured amount of the solid compound (e.g., 25 mg) into a test tube.[6]

o Add a small volume of the chosen solvent (e.g., 0.75 mL) in portions, shaking vigorously
after each addition.[6]

o Stir the sample continuously for about 60 seconds.[5]

o Observe whether the compound dissolves completely (soluble), partially dissolves, or
does not dissolve at all (insoluble).[5]

o For liquid samples, mix equal volumes of the liquid compound and the solvent. If a single
layer forms, the liquids are miscible; if two layers form, they are immiscible.[5]

Visualization of Synthetic Workflow

As an intermediate in organic synthesis, 3-Bromo-2,6-difluoroaniline is part of a broader
workflow that includes reaction, work-up, purification, and analysis. The following diagram
illustrates a typical workflow for the synthesis of a target molecule using such an intermediate.
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Caption: A typical workflow in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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